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Compound of Interest

Compound Name: Tin(II) sulfide

Cat. No.: B7800374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

sonochemical synthesis of tin (II) sulfide (SnS) and tin (IV) sulfide (SnS2) nanopowders. The

sonochemical method offers a versatile, efficient, and scalable approach for producing these

materials with controlled size and morphology, which are crucial for their various applications,

including in photocatalysis, sensors, and as anode materials in batteries.

Application Notes
Tin sulfide and tin disulfide nanopowders synthesized via sonochemistry exhibit a range of

promising properties. SnS2 nanoparticles have demonstrated potential as adsorbents for the

removal of organic pollutants from water and as a non-toxic alternative to cadmium sulfide

(CdS) buffer layers in thin-film solar cells.[1] Sonochemically produced SnS has been utilized in

the photodegradation of organic dyes and has shown high photocatalytic and photovoltaic

activity.[2] Furthermore, SnS2 nanoparticles have exhibited antimicrobial and antioxidant

properties, opening avenues for their use in biomedical applications.[2] The electro-Fenton

process, used for wastewater treatment, can be enhanced by modifying cathodes with

sonochemically synthesized SnS and SnS2.[2][3] The properties of the resulting nanopowders,

such as particle size and band gap, can be tuned by adjusting synthesis parameters like the

choice of solvent, precursors, their molar ratios, and the duration of sonication.[4] For instance,

using ethanol as a solvent tends to yield SnS2, while ethylenediamine can be used to produce

SnS by protecting Sn2+ from oxidation.[2][4]
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Quantitative Data Summary
The following tables summarize the key experimental parameters and resulting properties of

SnS and SnS2 nanopowders synthesized under various sonochemical conditions.

Table 1: Sonochemical Synthesis of SnS Nanopowders

Tin
Source

Sulfur
Source

Solvent
Sonicatio
n Time
(min)

Resulting
Particle
Size

Optical
Band Gap
(eV)

Referenc
e

SnCl₂·2H₂

O

Thioaceta

mide
Water 60 3-8 nm 2.31 [5][6]

SnCl₂·2H₂

O

Thioaceta

mide
Water 90

3.5-7.5 nm

(polycrystal

line

clusters) &

~40-50 nm

x <5 nm

(longitudin

al

nanocrystal

s)

1.47 [5][6]

SnCl₂·2H₂

O

Thioaceta

mide
Water 120

3-7 nm &

30-40 nm
1.05 [5][6]

SnCl₂
Thioaceta

mide

Ethanolami

ne/Water
-

~100 nm

(length) x

<30 nm

(width)

nanorods

1.53

(direct),

1.34

(indirect)

[7]

SnCl₂·2H₂

O

Thioaceta

mide

Ethylenedi

amine
100

Tens of

nanometer

s

~1.3 [8]

Table 2: Sonochemical Synthesis of SnS2 Nanopowders
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Tin
Source

Sulfur
Source

Solvent
Sonicatio
n Time
(min)

Resulting
Particle
Size

Optical
Band Gap
(eV)

Referenc
e

SnCl₄·5H₂

O

Thioaceta

mide
Water 60 1.5-3.5 nm 2.81 [5][6]

SnCl₄·5H₂

O

Thioaceta

mide
Water 90

1.5-3.5 nm

& 5-10 nm

(larger

crystallites)

2.78 [5][6]

SnCl₄·5H₂

O

Thioaceta

mide
Water 120 1.5-3.5 nm 2.70 [5][6]

SnCl₂·2H₂

O

Thioaceta

mide
Ethanol - - ~2.4 [2][4]

SnCl₄·5H₂

O

Thioaceta

mide
Ethanol -

Flower-like,

rods,

random

agglomerat

es

~2.4 [2][4]

SnCl₂·2H₂

O

Thioaceta

mide
Acetone 60

3.5-7 nm

(quantum

dots)

2.7 [9]

SnCl₂·2H₂

O

Thioaceta

mide
Acetone 120

25-30 nm

(length) x

5-6 nm

(width)

nanorods

- [9]

Experimental Protocols
Below are detailed protocols for the sonochemical synthesis of SnS and SnS2 nanopowders

based on published literature.
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Protocol 1: Aqueous Synthesis of SnS and SnS2
Quantum Dots[6]
1. Materials:

Tin (II) chloride dihydrate (SnCl₂·2H₂O) or Tin (IV) chloride pentahydrate (SnCl₄·5H₂O)

Thioacetamide (TAA)

Distilled water (solvent)

Ethanol (for purification)

2. Equipment:

Ultrasonic cleaner (e.g., 40 kHz frequency, 60 W nominal power)

50 mL conical flasks

Magnetic stirrer

Centrifuge

3. Procedure for SnS Quantum Dots:

In a 50 mL conical flask, dissolve 452 mg of SnCl₂·2H₂O and 376 mg of thioacetamide in 20

mL of distilled water.

Stir the mixture for 10 minutes using a magnetic stirrer.

Place the flask in the ultrasonic cleaner.

Sonicate the mixture for a specified duration (e.g., 60, 90, or 120 minutes) to control the

nanoparticle properties.

After sonication, purify the resulting suspension by centrifugation. This involves centrifuging

the mixture, decanting the supernatant, and resuspending the pellet in ethanol. Repeat this

washing step as necessary.
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Dry the purified product to obtain SnS nanopowder.

4. Procedure for SnS2 Quantum Dots:

In a 50 mL conical flask, dissolve 701 mg of SnCl₄·5H₂O and 376 mg of thioacetamide in 20

mL of distilled water.

Follow steps 2-6 from the SnS synthesis procedure.

Protocol 2: Synthesis of SnS2 Nanostructures in
Ethanol[4][10]
1. Materials:

Tin (II) chloride (SnCl₂) or Tin (IV) chloride (SnCl₄)

Thioacetamide (TAA)

Ethanol (solvent)

2. Equipment:

Ultrasonic cleaner (e.g., 40 kHz frequency)

50 mL conical flasks

Magnetic stirrer

Centrifuge

3. Procedure:

Place 20 mL of ethanol in a 50 mL conical flask.

Add the desired amounts of the tin source (SnCl₂ or SnCl₄) and thioacetamide to the ethanol.

The molar ratio of TAA to the tin source can be varied to influence particle size.

Stir the mixture magnetically for 30 minutes.
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Close the flask with a stopper and place it in the ultrasonic cleaner.

Sonicate the mixture for the desired length of time. Longer sonication times generally lead to

more crystalline products.[4]

After sonication, purify the product by centrifugation, washing with fresh ethanol.

Dry the final product to obtain SnS2 nanopowder.

Visualizations
The following diagrams illustrate the experimental workflows for the sonochemical synthesis of

tin sulfide nanopowders.
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General Workflow for Sonochemical Synthesis of SnS/SnS2
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Caption: General experimental workflow for sonochemical synthesis.
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Influence of Synthesis Parameters on Nanopowder Properties

Controllable Parameters

Resulting Properties
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Caption: Key parameters influencing final nanopowder properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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